Cas no 2228935-82-6 (1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228935-82-6
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5862465
• PubChem ID: 165665106
• Update Time: 2025-05-22

1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• 1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1885161
• 2228935-82-6

• Inchi： 1S/C17H23NO5/c1-10-7-11(17(14(20)21)8-12(19)9-17)5-6-13(10)18-15(22)23-16(2,3)4/h5-7,12,19H,8-9H2,1-4H3,(H,18,22)(H,20,21)
• InChI Key： YFBZOYWGHUOUHT-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CC(=C(C)C=2)NC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228935-82-6)

The compound 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228935-82-6) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclobutane core and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key features of 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid is its hydroxycyclobutane moiety, which contributes to its stereochemical complexity and biological activity. The presence of the Boc group enhances its stability during synthetic processes, making it a preferred choice for peptide coupling reactions and other sensitive chemical transformations. This compound is often discussed in the context of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such intermediates.

In recent years, the demand for high-purity intermediates like CAS No. 2228935-82-6 has surged, driven by advancements in precision medicine and targeted drug delivery. The compound's ability to serve as a building block for small-molecule therapeutics aligns with current trends in personalized healthcare. Additionally, its potential applications in proteomics and metabolomics research have sparked interest among academic and industrial scientists alike.

The synthesis of 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid involves multi-step organic reactions, often requiring chiral resolution techniques to achieve the desired enantiomeric purity. This aspect is critical for its use in asymmetric catalysis and stereoselective synthesis, which are hot topics in modern organic chemistry. The compound's carboxylic acid functionality further expands its utility, enabling conjugation with amines and alcohols to form amides and esters, respectively.

From a commercial perspective, CAS No. 2228935-82-6 is gaining traction in the fine chemicals market, with suppliers emphasizing its high yield and low impurity profiles. Quality control measures, such as HPLC and NMR analysis, are essential to ensure its suitability for research and development. As the pharmaceutical industry continues to explore novel drug candidates, intermediates like this compound will remain in high demand.

In conclusion, 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid represents a versatile and valuable tool for chemists and biologists. Its structural features and synthetic applications make it a focal point in cutting-edge research, particularly in the fields of medicinal chemistry and bioconjugation. As scientific inquiry progresses, this compound is poised to play an even greater role in the development of next-generation therapeutics and diagnostic agents.